N-[3-[4-(2,6-Dichlorobenzoyl)piperazin-1-yl]-3-oxopropyl]prop-2-enamide

• IUPAC Name: N-[3-[4-(2,6-dichlorobenzoyl)piperazin-1-yl]-3-oxopropyl]prop-2-enamide
• InChI: InChI=1S/C17H19Cl2N3O3/c1-2-14(23)20-7-6-15(24)21-8-10-22(11-9-21)17(25)16-12(18)4-3-5-13(16)19/h2-5H,1,6-11H2,(H,20,23)
• InChI Key: MDKIBLQRSGUPDU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC(=O)N1CCN(CC1)C(=O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C17H19Cl2N3O3
• Molecular Weight: 384.3 g/mol

Description

These derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. Among the tested compounds, five compounds exhibited significant activity against Mycobacterium tuberculosis H37Ra with 50% inhibitory concentrations (IC 50) ranging from 1.35 to 2.18 μM.

Synthesis Analysis

The synthesis of these compounds involved a multi-step procedure. Unfortunately, the specific steps and conditions for the synthesis were not detailed in the sources I found.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds were not detailed in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were not detailed in the sources I found.

Safety And Hazards

Most active compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells. The results indicate that the compounds are nontoxic to human cells.

Future Directions

The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development. This suggests that these compounds could be further optimized and studied for their potential as anti-tubercular agents.